25,26,26,26,27,27,27-heptafluorocholesterol
25,26,26,26,27,27,27-heptafluorocholesterol
Brand Name:
Vulcanchem
CAS No.:
153463-21-9
VCID:
VC0232579
InChI:
InChI=1S/C27H39F7O/c1-16(5-4-12-25(28,26(29,30)31)27(32,33)34)20-8-9-21-19-7-6-17-15-18(35)10-13-23(17,2)22(19)11-14-24(20,21)3/h6,16,18-22,35H,4-5,7-15H2,1-3H3/t16-,18+,19+,20-,21+,22+,23+,24-/m1/s1
SMILES:
CC(CCCC(C(F)(F)F)(C(F)(F)F)F)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)O)C)C
Molecular Formula:
C27H39F7O
Molecular Weight:
512.6 g/mol
25,26,26,26,27,27,27-heptafluorocholesterol
CAS No.: 153463-21-9
Main Products
VCID: VC0232579
Molecular Formula: C27H39F7O
Molecular Weight: 512.6 g/mol
| CAS No. | 153463-21-9 |
|---|---|
| Product Name | 25,26,26,26,27,27,27-heptafluorocholesterol |
| Molecular Formula | C27H39F7O |
| Molecular Weight | 512.6 g/mol |
| IUPAC Name | (3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6,7,7,7-tetrafluoro-6-(trifluoromethyl)heptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol |
| Standard InChI | InChI=1S/C27H39F7O/c1-16(5-4-12-25(28,26(29,30)31)27(32,33)34)20-8-9-21-19-7-6-17-15-18(35)10-13-23(17,2)22(19)11-14-24(20,21)3/h6,16,18-22,35H,4-5,7-15H2,1-3H3/t16-,18+,19+,20-,21+,22+,23+,24-/m1/s1 |
| Standard InChIKey | DUAIJEYNEJQOCE-OLSVQSNTSA-N |
| Isomeric SMILES | C[C@H](CCCC(C(F)(F)F)(C(F)(F)F)F)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC=C4[C@@]3(CC[C@@H](C4)O)C)C |
| SMILES | CC(CCCC(C(F)(F)F)(C(F)(F)F)F)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)O)C)C |
| Canonical SMILES | CC(CCCC(C(F)(F)F)(C(F)(F)F)F)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)O)C)C |
| Synonyms | 25,26,26,26,27,27,27-heptafluorocholesterol 25-HFCL |
| PubChem Compound | 160380 |
| Last Modified | Dec 23 2021 |
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